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Compound of Interest

Compound Name: U-90042

Cat. No.: B1682054 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of U-90042, a sedative and hypnotic drug used in scientific research. U-90042, identified by

CAS number 134516-99-7 and the chemical name 11-Chloro-5-(5-cyclopropyl-1,2,4-oxadiazol-

3-yl)-2,3-dihydrodiimidazo[1,2-c:1',5'-a]quinazoline, is a GABAa agonist.[1] Adherence to these

procedural guidelines is critical to ensure personnel safety and proper management of this

compound.

Personal Protective Equipment (PPE)
Standard laboratory personal protective equipment is mandatory when handling U-90042. The

following table summarizes the required PPE.

PPE Category Item Specification

Hand Protection Gloves
Nitrile rubber gloves. Inspect

before use.

Eye Protection Safety Glasses
Safety glasses with side-

shields.

Skin and Body Lab Coat Standard laboratory coat.
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Hazard Identification and First Aid
While a comprehensive Safety Data Sheet (SDS) for U-90042 is not publicly available, its

classification as a GABAa agonist suggests potential sedative and hypnotic effects. Standard

laboratory safety protocols should be strictly followed.

Potential Hazards:

May cause drowsiness or dizziness.

Potential for adverse effects upon ingestion, inhalation, or skin contact.

First Aid Measures:

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact
Remove contaminated clothing. Wash skin

thoroughly with soap and water.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention if

irritation persists.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Operational Plan: Handling and Storage
Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid generating dust or aerosols.

Use appropriate engineering controls to minimize exposure.
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Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials.

Disposal Plan
Dispose of U-90042 and any contaminated materials as hazardous chemical waste in

accordance with all local, state, and federal regulations.

Disposal Procedure:

Segregation: Collect waste U-90042 and contaminated disposable materials (e.g., gloves,

weighing paper) in a designated, sealed, and properly labeled hazardous waste container.

Labeling: The container must be labeled with "Hazardous Waste," the full chemical name,

and the associated hazards.

Storage of Waste: Store the waste container in a designated satellite accumulation area.

Arrangement for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for pickup and disposal by a licensed hazardous waste contractor.

Experimental Protocols: Characterization of a Novel
GABAa Receptor Modulator
The following is a detailed methodology for a key experiment to characterize the effect of a

compound like U-90042 on GABAa receptors using whole-cell patch-clamp electrophysiology.

[2]

Objective: To determine if a test compound modulates GABA-evoked currents in cells

expressing recombinant GABAa receptors.[2]
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Materials:

Cell Line: Human Embryonic Kidney (HEK293) cells expressing the desired GABAa receptor

subunit combination.[2]

Recording Equipment: Patch-clamp amplifier, digitizer, microscope with micromanipulators,

and data acquisition software.[2]

Electrodes: Borosilicate glass capillaries.[2]

Solutions:

External Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose;

pH 7.4.[2]

Internal (Pipette) Solution (in mM): 140 CsCl, 10 EGTA, 10 HEPES, 2 Mg-ATP; pH 7.2.[2]

GABA Stock Solution: 100 mM in deionized water.[2]

Test Compound (U-90042) Stock Solution: 10 mM in a suitable solvent (e.g., DMSO).[2]

Methodology:

Cell Culture: Culture HEK293 cells expressing the target GABAa receptors on glass

coverslips.[2]

Recording Setup: Place a coverslip in the recording chamber on the microscope stage and

perfuse with the external solution.[2]

Whole-Cell Recording:

Approach a single cell with a recording pipette filled with the internal solution.[2]

Form a high-resistance seal (giga-seal) between the pipette tip and the cell membrane.[2]

Rupture the cell membrane to achieve the whole-cell configuration.[2]

Clamp the cell at a holding potential of -60 mV.[2]
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Drug Application:

Establish a stable baseline response by applying a low concentration of GABA (e.g.,

EC10-EC20) for a short duration.[2]

Co-apply the test compound (U-90042) with GABA to determine its effect on the GABA-

evoked current.

Perform a dose-response analysis by applying a range of concentrations of the test

compound.
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Caption: PPE Selection Workflow for Handling U-90042.
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Caption: Disposal Workflow for U-90042 Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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